Cas no 1040640-97-8 (1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine
• CAS No: 1040640-97-8
• MF: C₁₈H₁₉FN₆O₂S
• MW: 402.445864915848
• CID: 6237272
• PubChem ID: 25889969
• Update Time: 2025-10-23

1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine
• 3-cyclopropyl-6-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499368
• CCG-322431
• 3-cyclopropyl-6-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1040640-97-8
• F5123-1296

• Inchi： 1S/C18H19FN6O2S/c19-14-3-1-2-4-15(14)28(26,27)24-11-9-23(10-12-24)17-8-7-16-20-21-18(13-5-6-13)25(16)22-17/h1-4,7-8,13H,5-6,9-12H2
• InChI Key： HZOFQURLGVFQPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCN(C2C=CC3=NN=C(C4CC4)N3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 402.12742321g/mol
• Monoisotopic Mass: 402.12742321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine

Compound CAS No. 1040640-97-8: A Comprehensive Overview

The compound 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine (CAS No. 1040640-97-8) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by a piperazine ring system, which serves as a central scaffold. Attached to this scaffold are two distinct functional groups: a 3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl moiety and a 2-fluorobenzenesulfonyl group. The integration of these groups into the piperazine framework contributes to the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in various disease states. For instance, research has demonstrated its ability to inhibit specific kinases and enzymes that play critical roles in oncogenesis and neurodegenerative diseases. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its sulfonyl group, which is known to enhance bioavailability and stability in biological systems. The presence of the cyclopropyl moiety further enhances the molecule's lipophilicity, facilitating its penetration into cellular membranes and improving its ability to interact with target proteins.

Moreover, the triazolo[4,3-b]pyridazine ring system within the molecule is associated with potent anti-inflammatory and antioxidant properties. This makes the compound an attractive candidate for investigations into inflammatory diseases such as arthritis and cardiovascular disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound can be reliably produced for further studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins, paving the way for rational drug design strategies aimed at improving its efficacy and selectivity.

Looking ahead, the development of analogs based on this compound holds promise for expanding its therapeutic applications. By modifying specific functional groups or introducing new substituents, researchers can potentially enhance its pharmacokinetic profile or expand its spectrum of biological activities.

In conclusion, 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(2-fluorobenzenesulfonyl)piperazine (CAS No. 1040640-97-8) represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug discovery efforts.